Cas no 1806871-84-0 (Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate
• CAS No: 1806871-84-0
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4861249
• Update Time: 2025-10-31

Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate

• Inchi： 1S/C9H7BrF2INO2/c1-2-16-9(15)7-5(13)3-4(10)6(14-7)8(11)12/h3,8H,2H2,1H3
• InChI Key： LSKMOFAOFBOKLD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1806871-84-0)

Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1806871-84-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₉H₇BrF₂INO₂, highlights the presence of bromo, iodo, and difluoromethyl functional groups, which contribute to its reactivity and versatility in cross-coupling reactions. Researchers often search for "pyridine carboxylate derivatives" or "halogenated pyridine synthesis" to explore its applications, reflecting its relevance in modern organic chemistry.

The compound's structural features make it a valuable building block for designing drug candidates and agrochemicals. For instance, the difluoromethyl group is known to enhance metabolic stability and bioavailability, a topic frequently queried in AI-driven drug discovery platforms. Recent trends in "fluorinated heterocycles in medicinal chemistry" align with the growing interest in this compound. Additionally, its iodo and bromo substituents enable participation in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely discussed in "cross-coupling reaction optimization" forums.

From a synthetic perspective, Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate is often synthesized via sequential halogenation and esterification of pyridine precursors. Laboratories focusing on "high-value chemical intermediates" frequently seek protocols for its preparation. The compound's purity and stability are critical, as emphasized in searches like "handling halogenated pyridines" or "storage conditions for sensitive esters." Its compatibility with anhydrous environments and light-sensitive properties are also key considerations for researchers.

Beyond its synthetic utility, this compound has potential applications in material science, particularly in the development of organic electronic materials. The integration of halogenated pyridines into conjugated polymers is a hot topic in "optoelectronic material design," further elevating the compound's profile. Environmental and safety aspects, such as "green chemistry approaches for halogenated compounds," are also frequently explored, reflecting the industry's shift toward sustainable practices.

In summary, Ethyl 3-bromo-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1806871-84-0) is a multifaceted intermediate with broad applicability in life sciences and advanced materials. Its alignment with trending search terms like "fluorinated building blocks" and "heterocyclic compound synthesis" underscores its importance in contemporary research. As innovation in these fields accelerates, this compound is poised to remain a focal point for scientific inquiry.